N-(4-tert-butyl-1,3-thiazol-2-yl)-1,2-benzothiazol-3-amine 1,1-dioxide

• IUPAC Name: N-(4-tert-butyl-1,3-thiazol-2-yl)-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C14H15N3O2S2/c1-14(2,3)11-8-20-13(15-11)16-12-9-6-4-5-7-10(9)21(18,19)17-12/h4-8H,1-3H3,(H,15,16,17)
• InChI Key: WGTDYAZCBPOAJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CSC(=N1)NC2=NS(=O)(=O)C3=CC=CC=C32
• Molecular Formula: C14H15N3O2S2
• Molecular Weight: 321.4 g/mol

Description

N-(4-tert-butyl-1,3-thiazol-2-yl)-1,2-benzothiazol-3-amine 1,1-dioxide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as TBTA and has been used in a wide range of scientific research studies. TBTA is a heterocyclic compound that contains a thiazole and benzothiazole ring system. It has a molecular weight of 324.4 g/mol and a melting point of 214-216°C.

Scientific Research Applications

Synthesis and Crystal Structure

• Synthesis and Antitumor Activity : A related compound, 4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)-N-(2-hydroxy-3,5-diiodinebenzyl)thiazol-2-amine, was synthesized and its crystal structure determined by X-ray diffraction. This compound showed good antitumor activity against the Hela cell line (Ye et al., 2015).

• Synthesis, Crystal Structure, and Antitumor Activity : Another variant, (E)-4-tert-butyl-N-(2,4-dichlorobenzylidene)-5-(1,2,4-triazol-1-yl)-thiazol-2-amine, displayed significant antitumor activity against Hela and Bel7402 cell lines (Hu et al., 2010).

Photophysical Dynamics

• Aggregation-Induced Emission Enhancement : N,N'-di[3-Hydroxy-4-(2'-benzothiazole)phenyl]5-tert-butyl-isophthalic amide, a related compound, demonstrated aggregation-induced emission enhancement due to restricted intramolecular motion and easier intramolecular proton transfer in solid state (Qian et al., 2007).

Antimicrobial and Corrosion Inhibition

• Synthesis and Antimicrobial/Corrosion Inhibition Studies : Research on 1,3-Benzothiazole derivatives, including N-(4-(substituted benzylidene)benzo[d]thiazol-2-amine, revealed potential applications in medicinal and corrosion inhibition fields (Nayak & Bhat, 2023).

Anticancer Activity

• Anticancer Activity of Related Compounds : Studies have shown that compounds like (E)-N-benzylidene-4-tert-butyl-5-(1,2,4-triazol-1-yl)thiazol-2-amines exhibit significant anticancer activity against various cancer cell lines (Qin, 2011).

• Synthesis and Cytotoxicity In Vitro : N-aryl-4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amines displayed moderate to strong cytotoxic activities against human cancer cell lines (Ye et al., 2015).

Asymmetric Synthesis

• Asymmetric Addition of Benzothiazole : Asymmetric additions of benzothiazole to N-tert-butanesulfinyl imines were performed with excellent diastereoselectivities, highlighting the potential of these compounds in asymmetric synthesis (Zhang et al., 2012).